(4aS*,7aR*)-1-(3-methoxypropanoyl)-4-(3-pyridinylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide

• IUPAC Name: 1-[(4aR,7aS)-6,6-dioxo-1-(pyridin-3-ylmethyl)-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-3-methoxypropan-1-one
• InChI: InChI=1S/C16H23N3O4S/c1-23-8-4-16(20)19-7-6-18(10-13-3-2-5-17-9-13)14-11-24(21,22)12-15(14)19/h2-3,5,9,14-15H,4,6-8,10-12H2,1H3/t14-,15+/m1/s1
• InChI Key: SYWOTJOIWCMXTM-CABCVRRESA-N
• Canonical SMILES: COCCC(=O)N1CCN(C2C1CS(=O)(=O)C2)CC3=CN=CC=C3
• Isomeric SMILES: COCCC(=O)N1CCN([C@H]2[C@@H]1CS(=O)(=O)C2)CC3=CN=CC=C3
• Molecular Formula: C16H23N3O4S
• Molecular Weight: 353.4 g/mol

Description

(4aS*,7aR*)-1-(3-methoxypropanoyl)-4-(3-pyridinylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide is a useful research compound. Its molecular formula is C16H23N3O4S and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.14092740 g/mol and the complexity rating of the compound is 548. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Characterization

Research on compounds with structures akin to the specified chemical focuses on the synthesis and characterization of novel derivatives. For instance, studies on the synthesis of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives highlight methodologies for creating compounds with potential biological activity. These synthetic pathways are crucial for developing new molecules that can be further evaluated for various applications, including medicinal chemistry and materials science (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014).

Catalytic Activity and Complex Formation

The exploration of compounds for their catalytic activity and ability to form complexes with metals is another significant area of research. For example, the synthesis, complexation, and coordination oligomerization studies of certain macrocycles with copper(II) illustrate the potential of these compounds in catalyzing or facilitating chemical reactions. Such research is fundamental for developing new catalysts that can improve the efficiency and selectivity of chemical processes (L. Hegedus, Michael J. Sundermann, P. Dorhout, 2003).

Antimicrobial and Antiviral Activities

Investigations into the biological activities of compounds, including their antimicrobial and antiviral properties, are crucial for identifying new therapeutic agents. Studies such as the synthesis and antimicrobial evaluation of novel 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones demonstrate the potential of chemically synthesized molecules in contributing to the development of new drugs and treatments for various infections (G. Elgemeie, Farag M. A. Altalbawy, M. Alfaidi, R. Azab, A. Hassan, 2017).